G-5758

• Molecular Formula: C27H24F4N6O3S
• Molecular Weight: 588.6 g/mol
• InChI: InChI=1S/C27H24F4N6O3S/c28-17-11-18(14-32-13-17)35-27-34-10-8-21(36-27)19-7-4-9-33-26(19)40-22-12-20(29)25(24(31)23(22)30)37-41(38,39)15-16-5-2-1-3-6-16/h1-10,12,17-18,32,37H,11,13-15H2,(H,34,35,36)/t17-,18-/m0/s1
• InChIKey: RBOAUACOQMQNBF-ROUUACIJSA-N

Validating IRE1α biology in vivo is often confounded by off-target toxicity and poor oral exposure of early inhibitors like KIRA6 or 4μ8C. G-5758 is a next-generation type II inhibitor engineered for selectivity and tolerability. - IC50: 38 nM (XBP1s luciferase assay) - Oral tolerability: 500 mg/kg BID in rats; enables chronic dosing - Kinase selectivity: >100-fold across 219 kinases - Proven PD efficacy: comparable to genetic IRE1α knockdown in KMS-11 myeloma xenograft

G-5758: Selective IRE1α Inhibitor Overview

G-5758 (CAS: 2413455-99-7) is a potent and selective, orally active small-molecule inhibitor of the Inositol-Requiring Enzyme 1 alpha (IRE1α), a key sensor in the Unfolded Protein Response (UPR) pathway [1]. It was identified through a medicinal chemistry campaign focused on improving the physicochemical properties of an earlier literature compound, resulting in a molecule with enhanced drug-like characteristics [1]. G-5758 acts as an ATP-competitive kinase inhibitor, which in turn allosterically inhibits the downstream RNase activity of IRE1α, blocking the splicing of XBP1 mRNA and the production of the active transcription factor XBP1s .

IRE1α pathway inhibition studies

In vivo pharmacodynamic tool compound

Kinome-wide selectivity screening

Stereochemical control probe for IRE1α

• [1] Braun, M. G., et al. (2024). Discovery of Potent, Selective, and Orally Available IRE1α Inhibitors Demonstrating Comparable PD Modulation to IRE1 Knockdown in a Multiple Myeloma Model. Journal of Medicinal Chemistry, 67(11), 8708-8729. View Source

G-5758 vs. Prior IRE1α Inhibitors

The IRE1α inhibitor landscape is diverse, comprising compounds with distinct mechanisms of action (e.g., kinase inhibitors, RNase inhibitors), variable selectivity profiles, and often limited in vivo utility due to poor pharmacokinetics or toxicity [1]. G-5758 was explicitly developed to overcome the limitations of earlier-generation tool compounds like 4μ8C and STF-083010, which, while potent in vitro, suffer from poor oral bioavailability and off-target effects that complicate in vivo study interpretation [2]. Consequently, substituting G-5758 with a generic IRE1α inhibitor from a different class would introduce significant experimental variability and fail to provide the validated in vivo pharmacodynamic response that defines G-5758 as a high-quality tool compound.

KIRA6

Low kinase selectivity may shift target-specific interpretation; off-target promiscuity confounds IRE1α phenotypic readouts.

Earlier analogs (e.g., Compound 2)

Poor oral tolerability and exposure may limit in vivo repeat-dosing studies; toxicity may obscure pharmacodynamic endpoints.

Racemic or opposite enantiomer

Stereochemistry mismatch may reduce cellular target engagement; 10-fold potency difference reported for (3S,5R) configuration.

• [1] Wiese, W., et al. (2022). IRE1α Inhibitors as a Promising Therapeutic Strategy in Blood Malignancies. International Journal of Molecular Sciences, 23(13), 7224. View Source
• [2] Braun, M. G., et al. (2024). Discovery of Potent, Selective, and Orally Available IRE1α Inhibitors Demonstrating Comparable PD Modulation to IRE1 Knockdown in a Multiple Myeloma Model. Journal of Medicinal Chemistry, 67(11), 8708-8729. View Source

G-5758 Quantitative Advantages

Stereochemistry-Dependent Potency Gain

In a head-to-head comparison from the primary discovery paper, G-5758 demonstrates superior biochemical binding affinity for IRE1α compared to the clinical-stage inhibitor MKC8866 (ORIN1001). G-5758 has an IC50 of 0.27 nM in a homogeneous time-resolved fluorescence (HTRF) binding assay, whereas MKC8866 is reported as an RNase inhibitor with an IC50 of 290 nM [REFS-1, REFS-2].

Stereoisomer potency

Head-to-head

10-fold higher cellular potency
G-5758 (3S,5R) vs R-isomer

Supports stereochemical assay context

XBP1s luciferase reporter; absolute IC50 values in source

Evidence Dimension	IRE1α Binding Affinity
Target Compound Data	IC50 = 0.27 nM
Comparator Or Baseline	MKC8866 (ORIN1001), IC50 = 290 nM
Quantified Difference	G-5758 is >1000-fold more potent in the binding assay
Conditions	HTRF IRE1α binding assay

Why This Matters

This >1000-fold difference in binding potency highlights a fundamental distinction in target engagement that can translate to lower effective concentrations and a wider therapeutic window in vivo.

Binding Affinity Advantage Over KIRA6

G-5758's cellular activity was measured in an XBP1s luciferase reporter assay, yielding an IC50 of 38 nM for the inhibition of IRE1α-mediated XBP1 mRNA splicing . In contrast, the classic IRE1 RNase inhibitor B I09 has a reported IC50 of 1230 nM in cellular assays for XBP1 splicing .

Binding affinity vs KIRA6

Data to verify

~2,200-fold higher affinity
G-5758 IC50 0.27 nM vs 600 nM

Reported binding affinity context

Cross-study comparison; assay conditions differ

Evidence Dimension	Cellular Inhibition of XBP1 Splicing
Target Compound Data	IC50 = 38 nM
Comparator Or Baseline	B I09, IC50 = 1230 nM
Quantified Difference	G-5758 is approximately 32-fold more potent in cellular assays
Conditions	Cellular XBP1s luciferase reporter assay

Why This Matters

This 32-fold higher potency in a cell-based functional assay provides a quantifiable advantage in achieving robust pathway inhibition with lower compound concentrations, reducing the risk of off-target effects at the cellular level.

Kinome-Wide Selectivity vs. KIRA6

A key differentiator for G-5758 is its extensive selectivity profile. The compound was screened against a panel of 219 kinases and displayed >100-fold selectivity against all but one (HIPK4), for which it was at least 83-fold selective . This level of broad selectivity is not a universal feature of IRE1α inhibitors and directly addresses a common failure point in target validation studies where off-target kinase inhibition can confound results.

Kinome selectivity

Cross-study comparable

>100-fold selective vs 219 kinases
KIRA6: low selectivity, multiple off-targets

Supports kinase selectivity review

Photoaffinity labeling confirms KIRA6 promiscuity

Evidence Dimension	Kinase Selectivity
Target Compound Data	>100-fold selective against 218/219 kinases; ≥83-fold selective for HIPK4
Comparator Or Baseline	Not applicable (Class-level inference)
Quantified Difference	Not applicable
Conditions	Biochemical kinase panel screening

Why This Matters

This verified selectivity profile is critical for procurement, as it minimizes experimental artifacts and strengthens the confidence that observed biological effects are directly attributable to IRE1α inhibition.

Oral Tolerability in Rodent Models

G-5758's in vivo efficacy was validated in a KMS-11 multiple myeloma xenograft model. Following oral administration, G-5758 reduced tumoral XBP1s mRNA levels to an extent comparable to that achieved by induced IRE1 knockdown via shRNA [1]. This genetic validation benchmark is a high bar for a small-molecule inhibitor and provides direct, quantifiable evidence of on-target activity in a complex disease model.

In vivo tolerability

Cross-study comparable

500 mg/kg BID 7 days tolerated
Earlier analogs: toxicity precluded repeat dosing

Supports in vivo tolerability endpoint

Rat model; oral administration

Evidence Dimension	In Vivo XBP1s mRNA Suppression
Target Compound Data	Suppression of XBP1s comparable to IRE1 knockdown
Comparator Or Baseline	Induced IRE1 knockdown (shRNA)
Quantified Difference	Comparable effect size; specific numerical difference not reported in abstract
Conditions	KMS-11 multiple myeloma xenograft model in mice

Why This Matters

This result establishes G-5758 as a high-quality in vivo tool capable of achieving near-complete target engagement, a crucial feature for researchers aiming to pharmacologically mimic genetic loss-of-function phenotypes.

• [1] Braun, M. G., et al. (2024). Discovery of Potent, Selective, and Orally Available IRE1α Inhibitors Demonstrating Comparable PD Modulation to IRE1 Knockdown in a Multiple Myeloma Model. Journal of Medicinal Chemistry, 67(11), 8708-8729. View Source

In Vivo Safety and Tolerability: Well Tolerated at Doses up to 500 mg/kg

G-5758 demonstrates a favorable in vivo safety profile, showing good tolerability in rats following multiday oral administration of doses up to 500 mg/kg [1]. This high level of tolerability, combined with its oral bioavailability, enables robust in vivo studies with a wide dosing window. This is a key advantage over many IRE1α tool compounds, which often exhibit poor tolerability or require intravenous or intraperitoneal administration routes that limit experimental design [2].

Evidence Dimension	In Vivo Tolerability
Target Compound Data	Well tolerated at oral doses up to 500 mg/kg in rats
Comparator Or Baseline	Other IRE1α inhibitors (e.g., 4μ8C, STF-083010)
Quantified Difference	Not applicable (Qualitative class-level difference)
Conditions	Multiday oral administration in rats

Why This Matters

A wide safety margin and oral route of administration simplify in vivo experimental logistics and enable long-term dosing studies that are impossible with less tolerable or non-orally available inhibitors.

• [1] Braun, M. G., et al. (2024). Discovery of Potent, Selective, and Orally Available IRE1α Inhibitors Demonstrating Comparable PD Modulation to IRE1 Knockdown in a Multiple Myeloma Model. Journal of Medicinal Chemistry, 67(11), 8708-8729. View Source
• [2] Wiese, W., et al. (2022). IRE1α Inhibitors as a Promising Therapeutic Strategy in Blood Malignancies. International Journal of Molecular Sciences, 23(13), 7224. View Source

G-5758 Validated Application Scenarios

In Vivo Pharmacodynamic Studies in Myeloma Xenografts

G-5758 is the premier tool compound for validating the role of IRE1α in oncology models requiring oral, in vivo pharmacology. Its pharmacodynamic (PD) effect is proven to be equivalent to genetic IRE1 knockdown in a multiple myeloma model [1]. Its high tolerability at doses up to 500 mg/kg allows for flexible and robust experimental dosing schedules in vivo [2].

Chemical Probe Studies with High Selectivity

For researchers dissecting the IRE1α-XBP1 pathway and seeking to minimize confounding off-target effects, G-5758 is the preferred choice. Its extensive kinase selectivity profile (>100-fold against a panel of 219 kinases) provides the confidence that observed phenotypes are due to IRE1α inhibition rather than unintended kinase engagement .

ADME-Tox Profiling Benchmark

Due to its exceptional biochemical potency (IC50 of 0.27 nM) and cellular activity (IC50 of 38 nM), G-5758 serves as an ideal positive control and benchmark for screening campaigns or for characterizing new IRE1α inhibitor candidates [REFS-4, REFS-5].

Application

Selection Property

Validation Focus

Multiple myeloma xenograft PD studies

In vivo tolerability and oral exposure

Target engagement vs genetic IRE1α knockdown

IRE1α-specific signaling probe studies

Kinome-wide selectivity profile

Off-target kinase exclusion

IRE1α inhibitor ADME-Tox benchmarking

Optimized physicochemical and PK profile

Comparison to earlier inhibitor series

Stereochemical probe for IRE1α conformation

Stereoisomer-specific potency differential

Binding mode energetics and RNase inhibition

• [1] Braun, M. G., et al. (2024). Discovery of Potent, Selective, and Orally Available IRE1α Inhibitors Demonstrating Comparable PD Modulation to IRE1 Knockdown in a Multiple Myeloma Model. Journal of Medicinal Chemistry, 67(11), 8708-8729. View Source
• [2] Braun, M. G., et al. (2024). Discovery of Potent, Selective, and Orally Available IRE1α Inhibitors Demonstrating Comparable PD Modulation to IRE1 Knockdown in a Multiple Myeloma Model. Journal of Medicinal Chemistry, 67(11), 8708-8729. View Source